Cas no 50772-35-5 (4-(2,4-Di-tert-pentylphenoxy)butanoic acid)

4-(2,4-Di-tert-pentylphenoxy)butanoic acid is a specialized organic compound featuring a butanoic acid moiety linked to a 2,4-di-tert-pentylphenoxy group. This structure imparts unique solubility and steric properties, making it valuable in applications such as surfactant synthesis, polymer additives, and specialty chemical intermediates. The tert-pentyl substituents enhance lipophilicity and stability, while the carboxylic acid group provides reactivity for further functionalization. Its balanced hydrophobic-hydrophilic character allows for tailored performance in formulations requiring controlled solubility or interfacial activity. The compound is typically used in research and industrial settings where precise molecular design is critical. Proper handling and storage are recommended due to its organic nature.
4-(2,4-Di-tert-pentylphenoxy)butanoic acid structure
50772-35-5 structure
Product Name:4-(2,4-Di-tert-pentylphenoxy)butanoic acid
CAS No:50772-35-5
MF:C20H32O3
MW:320.466286659241
CID:55866
PubChem ID:170898
Update Time:2025-05-26

4-(2,4-Di-tert-pentylphenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4-Di-tert-pentylphenoxy)butanoic acid
    • 4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanoic acid
    • 4-(2,4-bis(tert-pentyl)phenoxy)butyric acid
    • 4-(2,4-Di-tert-pentyl-phenoxy)-buttersaeure
    • 4-(2,4-di-tert-pentylphenoxy)butyric acid
    • 4-(2,4-di-tert-pentyl-phenoxy)-butyric acid
    • 4-[2,4-bis(1,1-dimethylpropyl)phenoxy]butanoic acid
    • Butanoic acid,4-(2,4-bis(1,1-dimethylpropyl)phenoxy)
    • EN300-19039
    • AKOS001426473
    • LZSDVFDKDUZVFK-UHFFFAOYSA-N
    • Butanoic acid, 4-(2,4-bis(1,1-dimethylpropyl)phenoxy)-
    • 50772-35-5
    • NS00032141
    • A828293
    • UPCMLD0ENAT5883862:001
    • 4-(2,4-Ditert-pentylphenoxy)butanoic acid #
    • FT-0653008
    • 4-(2',4'-Di-tert-pentylphenoxy)butyric acid
    • Z104472314
    • EINECS 256-756-9
    • DTXSID9068580
    • SCHEMBL1285803
    • 4-(2,4-Di-tert-pentylphenoxy)butyric acid, 97%
    • 4-(2'.4'-Di-tert-pentyl-phenoxy)-butyric acid
    • W-105931
    • Butanoic acid, 4-[2, 4-bis(2, 2-dimethylpropyl)phenoxy]-
    • Butanoic acid, 4-[2,4-bis(1,1-dimethylpropyl)phenoxy]-
    • 256-756-9
    • 4-[2,4-bis(tert-pentyl)phenoxy]butyric acid
    • G48560
    • DTXCID1040906
    • STK396633
    • 4-(2,4-DI-T-PENTYLPHENOXY)BUTYRIC ACID
    • MDL: MFCD00128800
    • Inchi: 1S/C20H32O3/c1-7-19(3,4)15-11-12-17(23-13-9-10-18(21)22)16(14-15)20(5,6)8-2/h11-12,14H,7-10,13H2,1-6H3,(H,21,22)
    • InChI Key: LZSDVFDKDUZVFK-UHFFFAOYSA-N
    • SMILES: O(CCCC(=O)O)C1=CC=C(C=C1C(C)(C)CC)C(C)(C)CC

Computed Properties

  • Exact Mass: 320.23500
  • Monoisotopic Mass: 320.235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.2
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0±0.1 g/cm3
  • Melting Point: 99-101 °C (lit.)
  • Boiling Point: 444.9±45.0 °C at 760 mmHg
  • Flash Point: 147.3±22.2 °C
  • Refractive Index: 1.494
  • PSA: 46.53000
  • LogP: 5.30540
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(2,4-Di-tert-pentylphenoxy)butanoic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(2,4-Di-tert-pentylphenoxy)butanoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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